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N-[2-[[(E)-3-(4-Bromophenyl)-2-methylprop-2-enyl]amino]ethyl]isoquinoline-5-sulfonamide

Name: N-[2-[[(E)-3-(4-Bromophenyl)-2-methylprop-2-enyl]amino]ethyl]isoquinoline-5-sulfonamide
Brand: Smolecule
SKU: S527481
Rating: 5 (1 reviews)

Catalog No.

S527481

CAS No.

1000995-79-8

M.F

C21H22BrN3O2S

M. Wt

460.4 g/mol

Availability

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* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

N-[2-[[(E)-3-(4-Bromophenyl)-2-methylprop-2-enyl]a...

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General Information

CAS Number

1000995-79-8

Product Name

N-[2-[[(E)-3-(4-Bromophenyl)-2-methylprop-2-enyl]amino]ethyl]isoquinoline-5-sulfonamide

IUPAC Name

N-[2-[[(E)-3-(4-bromophenyl)-2-methylprop-2-enyl]amino]ethyl]isoquinoline-5-sulfonamide

Molecular Formula

C21H22BrN3O2S

Molecular Weight

460.4 g/mol

InChI

InChI=1S/C21H22BrN3O2S/c1-16(13-17-5-7-19(22)8-6-17)14-24-11-12-25-28(26,27)21-4-2-3-18-15-23-10-9-20(18)21/h2-10,13,15,24-25H,11-12,14H2,1H3/b16-13+

InChI Key

NRPXZULHAHEPLF-DTQAZKPQSA-N

SMILES

CC(=CC1=CC=C(C=C1)Br)CNCCNS(=O)(=O)C2=CC=CC3=C2C=CN=C3

Solubility

Soluble in DMSO

Synonyms

ETB067; ETB-067; ETB 067;

Canonical SMILES

CC(=CC1=CC=C(C=C1)Br)CNCCNS(=O)(=O)C2=CC=CC3=C2C=CN=C3

Isomeric SMILES

C/C(=C\C1=CC=C(C=C1)Br)/CNCCNS(=O)(=O)C2=CC=CC3=C2C=CN=C3

Description

The exact mass of the compound N-[2-[[(E)-3-(4-Bromophenyl)-2-methylprop-2-enyl]amino]ethyl]isoquinoline-5-sulfonamide is 459.0616 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..

Specification

Purity

>98% (or refer to the Certificate of Analysis)

XLogP3

4.1

Exact Mass

459.0616

Others

Appearance

Solid powder

Storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Dates

Modify: 2023-07-15

Reference

1: Guo J, Parise RA, Joseph E, Egorin MJ, Lazo JS, Prochownik EV, Eiseman JL. Efficacy, pharmacokinetics, tisssue distribution, and metabolism of the Myc-Max disruptor, 10058-F4 [Z,E]-5-[4-ethylbenzylidine]-2-thioxothiazolidin-4-one, in mice. Cancer Chemother Pharmacol. 2009 Mar;63(4):615-25. doi: 10.1007/s00280-008-0774-y. Epub 2008 May 29. PubMed PMID: 18509642; PubMed Central PMCID: PMC2752825.

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